Cas no 89258-55-9 (4(3H)-Quinazolinone, 3-amino-6,8-dibromo-2-phenyl-)

• Product Name: 4(3H)-Quinazolinone, 3-amino-6,8-dibromo-2-phenyl-
• CAS No: 89258-55-9
• MF: C₁₄H₉Br₂N₃O
• MW: 395.048761129379
• CID: 606523
• PubChem ID: 54776226
• Update Time: 2025-04-19

4(3H)-Quinazolinone, 3-amino-6,8-dibromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-amino-6,8-dibromo-2-phenyl-
• 3-amino-6,8-dibromo-2-phenylquinazolin-4-one
• DTXSID90716769
• 3-Amino-6,8-dibromo-2-phenylquinazolin-4(3H)-one
• 89258-55-9
• 3-amino-6,8-dibromo-2-phenyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C14H9Br2N3O/c15-9-6-10-12(11(16)7-9)18-13(19(17)14(10)20)8-4-2-1-3-5-8/h1-7H,17H2
• InChI Key： SFBJDXRAHRTXDT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(N(C(C3C=CC=CC=3)=NC=21)N)=O)Br

Computed Properties

• Exact Mass: 394.909
• Monoisotopic Mass: 392.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 3.2